Cas no 17359-78-3 (2-Fluorotoluene-α-d1)

• Product Name: 2-Fluorotoluene-α-d1
• CAS No: 17359-78-3
• MF: C₇H₇F
• MW: 110.128885507584
• MDL: MFCD27992338
• CID: 1066337
• Update Time: 2025-06-14

2-Fluorotoluene-α-d1 Chemical and Physical Properties

Names and Identifiers

• 2-Fluorotoluene-α-d1
• MMZYCBHLNZVROM-MICDWDOJSA-N

• MDL： MFCD27992338
• Inchi： 1S/C7H7F/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
• InChI Key： MMZYCBHLNZVROM-UHFFFAOYSA-N
• SMILES： C([H])C1C=CC=CC=1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluorotoluene-α-d1

Comprehensive Guide to 2-Fluorotoluene-α-d1 (CAS No. 17359-78-3): Properties, Applications, and Industry Insights

2-Fluorotoluene-α-d1 (CAS No. 17359-78-3) is a deuterated aromatic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material sciences. This fluorinated toluene derivative, labeled with deuterium at the α-position, offers unique isotopic properties that enhance its utility in NMR spectroscopy, kinetic isotope effect (KIE) studies, and metabolic pathway tracing. Its molecular structure (C₇H₆FD) combines the stability of toluene with the electronic effects of fluorine substitution, making it a versatile building block for synthetic chemistry.

The growing demand for deuterated compounds in drug discovery has positioned 2-Fluorotoluene-α-d1 as a critical reagent. Researchers leverage its isotopic purity (typically ≥98%) to investigate drug metabolism without altering biological activity—a technique aligned with the FDA’s emphasis on deuterated drugs (e.g., Deutetrabenazine). Recent studies also highlight its role in OLED materials, where fluorinated aromatics improve electron transport efficiency, addressing the global push for energy-efficient displays.

From a synthetic perspective, CAS No. 17359-78-3 serves as a precursor for fluorinated intermediates in agrochemicals. Its deuterium label enables precise tracking of degradation pathways, a feature increasingly valued in environmental fate studies. Industry reports indicate a 12% annual growth in deuterated chemical applications, driven by advancements in high-resolution mass spectrometry and isotope labeling techniques.

Safety and handling of 2-Fluorotoluene-α-d1 follow standard protocols for fluorinated organics. While not classified as hazardous under GHS, proper ventilation is recommended due to its volatility. Storage in amber glass under inert gas ensures stability—a practice consistent with ISO 13485 standards for lab reagents. Analytical methods like GC-MS and HPLC-DAD are typically employed for purity verification, with residual solvent limits meeting ICH Q3C guidelines.

Market trends reveal heightened interest in custom deuterated compounds, with CAS No. 17359-78-3 frequently requested for PET tracer development and proteomics research. A 2023 survey by Chemical & Engineering News ranked fluorinated deuterated aromatics among the top 10 specialty chemicals for oncology research. This aligns with patent filings showing a 30% increase in deuterium-labeled probes for targeted cancer therapies.

Environmental considerations for 2-Fluorotoluene-α-d1 include its low bioaccumulation potential (log P_ow ~2.1) and rapid photodegradation in aqueous systems. These properties make it preferable to persistent fluorinated alternatives in line with OECD 117 partitioning studies. Regulatory databases like REACH and USEPA CompTox list no restrictions, though wastewater monitoring is advised for industrial-scale use.

Future applications may exploit its hyperpolarization potential for MRI contrast enhancement, an emerging field in medical imaging. Recent collaborations between academia and pharmaceutical giants explore its use in dynamic nuclear polarization (DNP) systems to boost NMR sensitivity—a breakthrough that could revolutionize molecular diagnostics.